Cas no 1001014-88-5 (1-(2-amino-5-chloropyridin-3-yl)ethanone)

• Product Name: 1-(2-amino-5-chloropyridin-3-yl)ethanone
• CAS No: 1001014-88-5
• MF: C₇H₇ClN₂O
• MW: 170.59628033638
• CID: 2852991
• PubChem ID: 64134530
• Update Time: 2025-04-21

1-(2-amino-5-chloropyridin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-amino-5-chloropyridin-3-yl)ethanone
• AB69717
• AKOS013452392
• 1001014-88-5
• 1-(2-amino-5-chloro-3-pyridyl)ethanone
• SCHEMBL4869343

• Inchi： 1S/C7H7ClN2O/c1-4(11)6-2-5(8)3-10-7(6)9/h2-3H,1H3,(H2,9,10)
• InChI Key： SLUIDYYMZZPZGV-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(C(C)=O)=C1)N

Computed Properties

• Exact Mass: 170.02500
• Monoisotopic Mass: 170.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56Ų

Experimental Properties

• PSA: 55.98000
• LogP: 2.10100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones